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Automotive Applications of 1,12-Dodecanediamine

1,12-Dodecanediamine is a crucial monomer in the production of high-performance materials, especially

polyamide resins (Nylon 612, Nylon 12) [1] [2]. These materials are valued in the automotive industry for

their strength, thermal stability, and chemical resistance, contributing to vehicle lightweighting and

durability.

Key Application Areas in Automotive Manufacturing:

Application Area Specific Components Function of Polyamide

Engine
Compartment

Engine covers, air intake manifolds,

cooling system parts

Heat resistance, chemical stability, and

strength [1] [2]

Fuel System Fuel lines, connectors Resistance to hydrocarbons and

impermeability [2]

Electrical
Systems

Electrical connectors, sensor

housings

Insulating properties and mechanical

durability [3]

Interior &
Exterior

Bumper components, interior trim,

under-the-hood housings

High impact strength and ability to be

molded into complex shapes [1] [2]
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The following diagram illustrates the pathway from 1,12-Dodecanediamine to final automotive

components:

Key Material Properties
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Market Data and Quantitative Outlook

The global market for 1,12-Dodecanediamine is experiencing steady growth, largely driven by demand

from the automotive sector [1] [2].
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Global Market Overview:

Metric 2023/2024 Data
Projected 2032/2033
Data

CAGR (Compound Annual
Growth Rate)

Global Market
Size

USD 800 - 835
Million [1] [2]

USD 1.3 - 1.485
Billion [1] [2]

~5.5% - 5.93% [1] [2]

U.S. Market Size USD 0.25 Billion
(2022) [4]

USD 0.4 Billion (2030)
[4]

7.0% [4]

South Korea
Market Size

USD 0.1 Billion
(2022) [3]

USD 0.14 Billion
(2030) [3]

4.9% [3]

Regional Market Share Breakdown: The Asia-Pacific region dominates the market, holding over 45% of

the global share, followed by North America (~25%) and Europe (~20%) [2] [5]. This is attributed to the

strong manufacturing presence in countries like China, Japan, and South Korea [1] [3].

Synthesis and Production Context

The primary industrial production of 1,12-Dodecanediamine involves a multi-stage process starting from

cyclododecanone, proceeding through 1,12-dodecanedioic acid, and culminating in the hydrogenation of

1,10-dicyandecane [6]. A known alternative patent method describes a process for producing diamines from

lactams (like laurolactam) using hydrogen and ammonia in the presence of a catalyst [6].

Information Limitations and Further Research

The search results I obtained are from commercial market reports and a patent, which do not contain the

granular, laboratory-level detail required for experimental protocols.

To obtain the specific methodologies, you may need to:

Consult Scientific Journals: Search databases like ACS Publications, ScienceDirect, or Wiley

Online Library for papers on polyamide synthesis. Using the chemical's role as a "monomer" or
"cross-linking agent" in your search may yield better results.
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Review Manufacturer Data Sheets: Technical data sheets and application guides from major

chemical suppliers (such as Evonik, BASF, or UBE Industries) often provide detailed processing
parameters and handling instructions.

Refine Your Search: Using more specific technical terms like "Nylon 12 synthesis protocol" or
"polyamide curing agent formulation" could help locate the precise experimental details you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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